Cas no 1788-95-0 (3-(4-bromophenyl)-2-methyl-3,4-dihydroquinazolin-4-one)

• Product Name: 3-(4-bromophenyl)-2-methyl-3,4-dihydroquinazolin-4-one
• CAS No: 1788-95-0
• MF: C₁₅H₁₁BrN₂O
• MW: 315.164642572403
• CID: 236095
• PubChem ID: 63377
• Update Time: 2025-06-15

3-(4-bromophenyl)-2-methyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,3-(4-bromophenyl)-2-methyl-
• 3-(4-BROMOPHENYL)-2-METHYLQUINAZOLIN-4(3H)-ONE
• 3-(4-bromophenyl)-2-methylquinazolin-4-one
• 2-methyl-3-p-bromophenyl-4(3H)-quinazolinone
• 3-(4-bromo-phenyl)-2-methyl-3H-quinazolin-4-one
• AC1L1YYM
• AC1Q2PEK
• CTK4D6946
• Oprea1_244502
• Oprea1_647455
• STOCK3S-33288
• SureCN9336504
• 3-(4-bromophenyl)-2-methyl-3,4-dihydroquinazolin-4-one
• AKOS000540891
• Cl-6164
• F0266-3175
• 1788-95-0
• SR-01000396836-1
• 3-(4-Bromophenyl)-2-methyl-4(3H)-quinazolinone
• 4(3H)-Quinazolinone, 3-(4-bromophenyl)-2-methyl-
• SCHEMBL9336504
• HMS1608H16
• BAA78895
• EN300-08967
• 2-methyl-3-(p-bromophenyl)-4(3h)-quinazolinone
• Z55992890
• CCG-104792
• SR-01000396836
• DTXSID70275682

• MDL： MFCD00437360
• Inchi： 1S/C15H11BrN2O/c1-10-17-14-5-3-2-4-13(14)15(19)18(10)12-8-6-11(16)7-9-12/h2-9H,1H3
• InChI Key： HNDXCNZDFXGBRU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(C2C=CC=CC=2N=C1C)=O

Computed Properties

• Exact Mass: 314.00553
• Monoisotopic Mass: 314.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67

Additional information on 3-(4-bromophenyl)-2-methyl-3,4-dihydroquinazolin-4-one

Recent Advances in the Study of 3-(4-bromophenyl)-2-methyl-3,4-dihydroquinazolin-4-one (CAS: 1788-95-0)

In recent years, the compound 3-(4-bromophenyl)-2-methyl-3,4-dihydroquinazolin-4-one (CAS: 1788-95-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinazolinone derivative has been the subject of numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and mechanisms of action. The following research brief provides an overview of the latest findings related to this compound, highlighting its relevance in drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 3-(4-bromophenyl)-2-methyl-3,4-dihydroquinazolin-4-one, focusing on improving its yield and purity. The researchers employed a novel catalytic system involving palladium-based catalysts, which significantly enhanced the efficiency of the synthesis. The study also reported the compound's stability under various physiological conditions, making it a promising candidate for further preclinical evaluation.

Another groundbreaking research effort, detailed in Bioorganic & Medicinal Chemistry Letters, investigated the compound's potential as an inhibitor of protein kinases involved in cancer progression. The study demonstrated that 3-(4-bromophenyl)-2-methyl-3,4-dihydroquinazolin-4-one exhibited selective inhibition against specific kinase targets, with IC50 values in the low micromolar range. These findings suggest its potential utility in targeted cancer therapies, particularly for tumors resistant to conventional treatments.

In addition to its anticancer properties, recent research has also explored the compound's anti-inflammatory effects. A study in the European Journal of Pharmacology revealed that 3-(4-bromophenyl)-2-methyl-3,4-dihydroquinazolin-4-one effectively suppressed the production of pro-inflammatory cytokines in vitro, suggesting its potential application in treating chronic inflammatory diseases. The mechanism of action appears to involve modulation of the NF-κB signaling pathway, a key regulator of inflammatory responses.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Research published in Drug Metabolism and Disposition reported favorable pharmacokinetic profiles for 3-(4-bromophenyl)-2-methyl-3,4-dihydroquinazolin-4-one, including good oral absorption and moderate plasma half-life. These properties further support its potential as a drug candidate, though additional optimization may be required to improve its metabolic stability in vivo.

Looking ahead, several research groups are focusing on structural modifications of 3-(4-bromophenyl)-2-methyl-3,4-dihydroquinazolin-4-one to enhance its pharmacological properties. Computational modeling and structure-activity relationship (SAR) studies are being employed to design derivatives with improved potency and selectivity. These efforts are expected to yield novel compounds with enhanced therapeutic potential across various disease areas.

In conclusion, the growing body of research on 3-(4-bromophenyl)-2-methyl-3,4-dihydroquinazolin-4-one (CAS: 1788-95-0) underscores its significance in modern drug discovery. Its diverse biological activities, coupled with promising pharmacokinetic properties, make it a valuable scaffold for the development of new therapeutic agents. Future studies should focus on advancing the compound through preclinical and clinical development stages to fully realize its therapeutic potential.